ethyl 2-amino-5-chloro-3-hydroxybenzoate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-amino-5-chloro-3-hydroxybenzoate involves the reaction of 2,5-dichlorohydroquinone with ethyl glycinate hydrochloride, followed by esterification with ethanol and hydrolysis with sodium hydroxide.", "Starting Materials": [ "2,5-dichlorohydroquinone", "ethyl glycinate hydrochloride", "ethanol", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2,5-dichlorohydroquinone in ethanol and add ethyl glycinate hydrochloride. Heat the mixture under reflux for several hours.", "Step 2: Cool the mixture and filter the precipitate. Wash the precipitate with ethanol and dry it.", "Step 3: Dissolve the precipitate in ethanol and add concentrated sulfuric acid. Heat the mixture under reflux for several hours.", "Step 4: Cool the mixture and add sodium hydroxide solution. Stir the mixture for several hours.", "Step 5: Extract the mixture with ethyl acetate and wash the organic layer with water. Dry the organic layer over anhydrous sodium sulfate.", "Step 6: Evaporate the solvent and purify the residue by recrystallization from ethanol to obtain ethyl 2-amino-5-chloro-3-hydroxybenzoate." ] } | |
CAS RN |
365462-85-7 |
Product Name |
ethyl 2-amino-5-chloro-3-hydroxybenzoate |
Molecular Formula |
C9H10ClNO3 |
Molecular Weight |
215.6 |
Purity |
95 |
Origin of Product |
United States |
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